Cas no 2172271-39-3 (1-1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: 1-1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2172271-39-3
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 6313680
• PubChem ID: 165587131
• Update Time: 2025-05-20

1-1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• 1-[1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-amine
• 2172271-39-3
• EN300-1617855

• Inchi： 1S/C10H14F3N3/c1-6(14)8-4-9(10(11,12)13)15-16(8)5-7-2-3-7/h4,6-7H,2-3,5,14H2,1H3
• InChI Key： TWHUUKMKPLWHIB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)N)N(CC2CC2)N=1)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine

Compound CAS No. 2172271-39-3: 1-(Cyclopropylmethyl)-3-(Trifluoromethyl)-1H-Pyrazol-5-Ylethan-1-Amine

The compound with CAS number 2172271-39-3, known as 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its applications.

The molecular structure of 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine is characterized by a pyrazole ring, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The pyrazole ring is substituted with a trifluoromethyl group at position 3 and an ethanamine group attached to a cyclopropylmethyl moiety at position 5. This combination of substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethyl group is known to enhance the stability and lipophilicity of the molecule, while the cyclopropylmethyl group introduces strain that can be exploited in designing bioactive compounds. These features make CAS No. 2172271-39-3 a valuable building block in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by selective substitution at positions 3 and 5 to introduce the trifluoromethyl and cyclopropylmethyl groups, respectively. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

In terms of applications, 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine has shown promise in several areas. In drug discovery, it has been utilized as a lead compound for developing inhibitors targeting various disease-related proteins. For instance, researchers have reported its potential as an inhibitor of protein kinases, which are key players in cancer progression. Additionally, its ability to modulate other enzyme activities makes it a candidate for treating metabolic disorders and inflammatory diseases.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have explored its role as an electron transport layer material in OLEDs, demonstrating improved device performance compared to traditional materials.

The growing interest in CAS No. 2172271-39-3 has led to increased research into its environmental impact and toxicity profile. Regulatory agencies require comprehensive safety assessments for compounds intended for pharmaceutical or industrial use. Recent toxicological studies have focused on evaluating its potential genotoxicity, acute toxicity, and long-term effects on ecosystems. These studies are essential for ensuring safe handling and disposal practices throughout its lifecycle.

In conclusion, 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine, with CAS number 2172271-39-, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, synthetic versatility, and promising biological activities continue to drive innovative research efforts. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.